Amino-PEG23-amine
Overview
Description
Amino-PEG23-amine is a useful research compound. Its molecular formula is C48H100N2O23 and its molecular weight is 1073.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biodegradable Polymer Synthesis
Amino-PEG23-amine is instrumental in synthesizing biodegradable polymers like poly(β-amino esters) and poly(amido amine), commonly used in biomedical applications. One study focused on creating amphiphilic conetwork (APCN) gels and hydrogels with controlled composition, degradation, and release behavior. These APCN gels, synthesized through nucleophilic substitution reactions, demonstrated the capability for triggered degradation and drug release in various environments, indicating their potential in controlled release and tissue engineering applications (Bhingaradiya et al., 2017).
Drug Solubility and Stability Enhancement
The covalent linkage of poly(ethylene glycol) (PEG) to drug molecules, through processes such as reductive amination, alters their bioavailability, pharmacokinetics, immunogenic properties, and biological activities. PEG acetaldehyde hydrate, generated in situ, has been used for conjugation to drugs bearing amino groups, enhancing their water solubility and stability. This approach has been demonstrated in PEGylation of compounds like lysozyme and chitosan, forming water-soluble derivatives and PEG-chitosan hydrogels, highlighting its significance in drug solubility and stability enhancement (M. Bentley et al., 1998).
Polymer and Copolymer Synthesis
This compound plays a crucial role in the synthesis of polymers and copolymers, such as poly(ethylene glycol)–poly(amino acid) copolymers. These copolymers, synthesized using amino-terminated PEG as a primary amine, enhance the solubility of poly(amino acid) in organic solvents and allow modulation of their hydrophilic/hydrophobic and soft/hard properties, marking its significance in the synthesis of functional polymers and copolymers (M. Yuan & Xian-mo Deng, 2001).
Targeted Drug Delivery
Dendrimers, dendrons, and hyperbranched polymers, often used in drug delivery systems, benefit from the incorporation of PEG-based structures. These structures enhance drug carrying capacity and offer unique endocytic properties. PEG-dendron conjugates, for instance, have shown potential as targetable drug delivery systems or tools for constructing modified surfaces, signifying the role of this compound in targeted drug delivery and surface modification (M. Berna et al., 2006).
properties
IUPAC Name |
2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H100N2O23/c49-1-3-51-5-7-53-9-11-55-13-15-57-17-19-59-21-23-61-25-27-63-29-31-65-33-35-67-37-39-69-41-43-71-45-47-73-48-46-72-44-42-70-40-38-68-36-34-66-32-30-64-28-26-62-24-22-60-20-18-58-16-14-56-12-10-54-8-6-52-4-2-50/h1-50H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXEMKMYTIDWELB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C48H100N2O23 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1073.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
